Cas no 52142-29-7 (Carbamic acid, (1,1-dimethylethoxy)-, ethyl ester)

• Product Name: Carbamic acid, (1,1-dimethylethoxy)-, ethyl ester
• CAS No: 52142-29-7
• MF: C₇H₁₅NO₃
• MW: 161.198902368546
• CID: 2830163
• PubChem ID: 10942758
• Update Time: 2025-04-21

Carbamic acid, (1,1-dimethylethoxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 52142-29-7
• DTXCID40399960
• Carbamic acid, (1,1-dimethylethoxy)-, ethyl ester
• DTXSID20449139
• AKOS021043246
• SCHEMBL7693779

• Inchi： 1S/C7H15NO3/c1-5-10-6(9)8-11-7(2,3)4/h5H2,1-4H3,(H,8,9)
• InChI Key： YQITWTMKJHBBPN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)NC(=O)OCC

Computed Properties

• Exact Mass: 161.10519334g/mol
• Monoisotopic Mass: 161.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organonitrogen compounds
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds